(Z)-2-benzylidene-6-hydroxy-7-((3-methylpiperidin-1-yl)methyl)benzofuran-3(2H)-one

• IUPAC Name: (2Z)-2-benzylidene-6-hydroxy-7-[(3-methylpiperidin-1-yl)methyl]-1-benzofuran-3-one
• InChI: InChI=1S/C22H23NO3/c1-15-6-5-11-23(13-15)14-18-19(24)10-9-17-21(25)20(26-22(17)18)12-16-7-3-2-4-8-16/h2-4,7-10,12,15,24H,5-6,11,13-14H2,1H3/b20-12-
• InChI Key: VUSYPEUNWOSRBV-NDENLUEZSA-N
• Canonical SMILES: CC1CCCN(C1)CC2=C(C=CC3=C2OC(=CC4=CC=CC=C4)C3=O)O
• Isomeric SMILES: CC1CCCN(C1)CC2=C(C=CC3=C2O/C(=C\C4=CC=CC=C4)/C3=O)O
• Molecular Formula: C22H23NO3
• Molecular Weight: 349.4 g/mol

Description

(Z)-2-benzylidene-6-hydroxy-7-((3-methylpiperidin-1-yl)methyl)benzofuran-3(2H)-one is a useful research compound. Its molecular formula is C22H23NO3 and its molecular weight is 349.43. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Imaging Applications

One study discusses the synthesis of a related compound, "(Z)-2-((1H-Indazol-3-yl)methylene)-6-[(11)C]methoxy-7-(piperazin-1-ylmethyl)benzofuran-3(2H)-one," highlighting its potential as a PET probe for imaging the enzyme PIM1. This compound was synthesized with a specific activity aimed at biological imaging, showcasing its application in medical diagnostics and research (Gao et al., 2013).

Fluorescence and Material Science

Another study focuses on the synthesis, crystal structure, and two-photon excited fluorescence properties of aurone derivatives, related to the chemical structure . These compounds exhibit strong two-photon excited fluorescence, making them potential candidates for advanced imaging techniques and materials science applications (Ma et al., 2013).

Green Chemistry and Synthesis

Research on the synthesis of 9H-furo[2,3-f]chromene derivatives via promoting ZnO nanoparticles presents a green chemistry approach to producing structurally related compounds. This method emphasizes environmental friendliness and efficiency in chemical synthesis (Rostami-Charati et al., 2015).

Pharmacological Applications

The synthesis and isomerization study of Benzylidène‐5‐hydroxy‐4‐dihydro‐2,5‐thiophènecarboxanilides‐3‐(Z) delves into the chemical transformations of related compounds, which can lead to new pharmacologically active substances (Jaunin, 1980).

Antioxidant Activity

The study on the synthesis of benzofuran derivatives via a Strecker reaction investigates the antioxidant activity of newly synthesized compounds. This research contributes to the development of potential antioxidants for pharmaceutical or nutritional use (Ezzatzadeh & Hossaini, 2018).